Cas no 157956-98-4 (o-Nitrophenyl-b-D-xylobioside)

o-Nitrophenyl-β-D-xylobioside is a synthetic chromogenic substrate widely used in enzymatic assays, particularly for the detection and characterization of xylanases and other glycoside hydrolases. The compound releases yellow-colored o-nitrophenol upon enzymatic cleavage, enabling spectrophotometric quantification of enzyme activity at 405–420 nm. Its high sensitivity and specificity make it a valuable tool for kinetic studies and substrate specificity profiling. The xylobioside moiety mimics natural xylan substrates, providing relevant insights into enzyme mechanisms. This substrate is stable under standard laboratory conditions and soluble in aqueous buffers, facilitating reproducible results in both research and industrial applications. Its well-defined cleavage products simplify data interpretation in high-throughput screening systems.

o-Nitrophenyl-b-D-xylobioside structure

Product Name:o-Nitrophenyl-b-D-xylobioside

CAS No:157956-98-4

MF:C₁₆H₂₁NO₁₁

MW:403.338045835495

CID:107954

PubChem ID:4988602

Update Time:2025-06-11

o-Nitrophenyl-b-D-xylobioside Chemical and Physical Properties

Names and Identifiers

- b-D-Xylopyranoside, 2-nitrophenyl4-O-b-D-xylopyranosyl-
- 2-NITROPHENYL 4-O-BETA-D-XYLOPYRANOSYL-BETA-D-XYLOPYRANOSIDE
- O-NITROPHENYL-B-D-XYLOBIOSIDE
- o-Nitrophenyl-β-D-xy
- o-Nitrophenyl-β-D-xylobioside
- 2-Nitrophenyl β-D-xylobioside
- O-NP-X
- 2-Nitrophenylb-D-xylobioside
- o-Nitrophenyl--D-xylobioside
- 2-NITROPHENYL-BETA-D-XYLOBIOSIDE
- O-NITROPHENYL-BETA-D-XYLOBIOSIDE
- 2-Nitrophenyl 4-o-β-D-xylopyranosyl-β-D-xylopyranoside
- o-NP-X, 2-Nitrophenyl 4-o-b-D-xylopyranosyl-b-D-xylopyranoside
- FT-0672921
- 157956-98-4
- 2-[4,5-dihydroxy-6-(2-nitrophenoxy)oxan-3-yl]oxyoxane-3,4,5-triol
- AKOS030241885
- o-Nitrophenyl- beta -D-xylobioside
- beta-D-Xylopyranoside, 2-nitrophenyl 4-O-beta-D-xylopyranosyl-
- (2S,3R,4S,5R)-2-{[(3R,4R,5R,6S)-4,5-DIHYDROXY-6-(2-NITROPHENOXY)OXAN-3-YL]OXY}OXANE-3,4,5-TRIOL
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-4,5-dihydroxy-6-(2-nitrophenoxy)oxan-3-yl]oxyoxane-3,4,5-triol
- (2S,3R,4S,5R)-2-(((3R,4R,5R,6S)-4,5-Dihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
- o-Nitrophenyl-?-D-xylobioside
- o-Nitrophenyl-b-D-xylobioside
- Inchi： 1S/C16H21NO11/c18-8-5-25-15(13(21)11(8)19)28-10-6-26-16(14(22)12(10)20)27-9-4-2-1-3-7(9)17(23)24/h1-4,8,10-16,18-22H,5-6H2
- InChI Key： CURNKPXYSFMDNI-UHFFFAOYSA-N
- SMILES： O(C1C(C(C(CO1)O)O)O)C1COC(C(C1O)O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 403.11100
Monoisotopic Mass: 403.11146049g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 184Å²

Experimental Properties

Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 113-115°C
Solubility: Slightly soluble (8.1 g/l) (25 º C),
Stability/Shelf Life: Store in Freezer
PSA: 183.89000
LogP: -1.60090

o-Nitrophenyl-b-D-xylobioside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N508850-1mg	o-Nitrophenyl-b-D-xylobioside	157956-98-4	1mg	$110.00	2023-05-17
TRC	N508850-2mg	o-Nitrophenyl-b-D-xylobioside	157956-98-4	2mg	$173.00	2023-05-17
TRC	N508850-5mg	o-Nitrophenyl-b-D-xylobioside	157956-98-4	5mg	$ 224.00	2023-09-06
TRC	N508850-10mg	o-Nitrophenyl-b-D-xylobioside	157956-98-4	10mg	$437.00	2023-05-17
TRC	N508850-25mg	o-Nitrophenyl-b-D-xylobioside	157956-98-4	25mg	$850.00	2023-05-17
Biosynth	EN06167-2 mg	2-Nitrophenyl b-D-xylobioside	157956-98-4	2mg	$100.12	2023-01-05
Biosynth	EN06167-5 mg	2-Nitrophenyl b-D-xylobioside	157956-98-4	5mg	$200.15	2023-01-05
Biosynth	EN06167-10 mg	2-Nitrophenyl b-D-xylobioside	157956-98-4	10mg	$367.30	2023-01-05
Biosynth	EN06167-25 mg	2-Nitrophenyl b-D-xylobioside	157956-98-4	25mg	$781.50	2023-01-05
Biosynth	EN06167-50 mg	2-Nitrophenyl b-D-xylobioside	157956-98-4	50mg	$2,503.00	2023-01-05